BE“GH@ Safety Operating Guide

Check Availability & Pricing

Essential Safety and Operational Guide for
Handling Oxacyclohexadecen-2-one

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Oxacyclohexadecen-2-one

Cat. No.: B1590494

This guide provides critical safety and logistical information for researchers, scientists, and drug
development professionals working with Oxacyclohexadecen-2-one. Adherence to these
procedures is essential for ensuring laboratory safety and proper chemical handling.

Chemical Identifiers:
e CAS Number: 34902-57-3[1][2]

e Synonyms: (3E)-oxacyclohexadec-3-en-2-one, 15-pentadec-12-enolide, Globalide,
Habanolide[2][3]

Personal Protective Equipment (PPE)

To minimize exposure and ensure personal safety when handling Oxacyclohexadecen-2-one,
the use of appropriate personal protective equipment is imperative.[4]
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Protection Type

Recommended Equipment

Standards and
Specifications

Eye/Face Protection

Tightly fitting safety goggles
with side-shields or safety
glasses.[1][4][5][6]

Must be tested and approved
under appropriate government
standards such as EN 166
(EV) or NIOSH (US).[1][5][6]

Skin Protection

Chemical-resistant gloves
(Nitrile rubber is
recommended) and a lab coat

or impervious clothing.[4][5][6]

Gloves must satisfy the
specifications of EU Directive
89/686/EEC and the standard
EN 374 derived from it.[1][6]

Inspect gloves prior to use.[4]

[6]

Respiratory Protection

Generally not required with
adequate ventilation. If dust is
generated, irritation occurs, or
exposure limits are exceeded,
use a full-face respirator with
an appropriate particulate filter
(e.g., N95).[5][6]

Must be NIOSH (US) or EN
149 (EU) approved.[5]

Hazard Identification and Toxicity

Oxacyclohexadecen-2-one may cause skin and eye irritation, as well as respiratory tract

irritation.[5] It is also very toxic to aquatic life with long-lasting effects.[3][6][7]

Toxicity Endpoint Organism Result Exposure Time

LCO (Fish) Danio rerio >=0.11 mg/L 96 hours

EC50 (Invertebrates) Daphnia magna > 0.17 mg/L 48 hours
Desmodesmus

EC50 (Algae) ) 0.4 mg/L 72 hours
subspicatus

EC50 _

) ) Activated sludge > 100 mg/L 3 hours
(Microorganisms)
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Data sourced from a Chemical Safety Data Sheet for (12E)-Oxacyclohexadec-12-en-2-one, a
related isomer.[6]

Experimental Protocols: Safe Handling and
Emergency Procedures

Standard Handling Protocol:

Ensure Adequate Ventilation: Always handle Oxacyclohexadecen-2-one in a well-ventilated
area.[5][6]

» Don Appropriate PPE: Before handling, put on all required personal protective equipment as
specified in the table above.

e Avoid Dust and Aerosol Formation: Handle the substance carefully to prevent the formation
of dust and aerosols.[1][6]

o Prevent Contact: Avoid contact with skin, eyes, and clothing.[1][5][6] Do not breathe in dust,
fumes, or vapors.[5]

e Hygiene Practices: Do not eat, drink, or smoke in handling areas.[5] Wash hands thoroughly
after handling.[1][5][6]

Storage: Store in a cool, dry, and well-ventilated area in a tightly sealed container.[1][5][6]

Spill and Accidental Release Protocol:

Evacuate the Area: Clear all non-essential personnel from the spill area.[1][5]

Ensure Ventilation: Make sure the area is well-ventilated.[5]

Wear Protective Equipment: Use personal protective equipment, including chemical-
impermeable gloves, during cleanup.[6]

Contain the Spill: Prevent the spill from spreading and from entering drains or waterways.[1]

[5]16]
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e Clean-up:
o For solid spills, mechanically recover the product by sweeping or shoveling.[5]
o Use non-sparking tools.[6]

o Collect the material and place it into a suitable, labeled, and closed container for disposal.

[5]L6]

» Disposal: Dispose of the collected material through a licensed waste disposal contractor.[5]

[8]
First-Aid Measures:

« If Inhaled: Move the person into fresh air. If breathing is difficult, give oxygen. If not
breathing, give artificial respiration and consult a doctor immediately.[6]

e In Case of Skin Contact: Take off contaminated clothing immediately. Wash off with soap and
plenty of water. Consult a doctor if irritation occurs.[6][8]

» In Case of Eye Contact: Rinse with pure water for at least 15 minutes. Remove contact
lenses if present and easy to do. Continue rinsing. Consult a doctor.[6][8]

« If Swallowed: Rinse mouth with water. Do not induce vomiting. Call a doctor or Poison
Control Center immediately.[6]

Disposal Plan

The disposal of Oxacyclohexadecen-2-one and its containers must comply with all local,
regional, and national regulations.

¢ Professional Disposal: The material should be disposed of by removal to a licensed chemical
destruction plant or by controlled incineration with flue gas scrubbing.[6] Do not dispose of
this material in drains or sewers.[5]

» Container Disposal: Containers can be triple-rinsed (or equivalent) and offered for recycling
or reconditioning. Alternatively, the packaging can be punctured to make it unusable for other
purposes and then be disposed of in a sanitary landfill.[6]
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Workflow and Safety Decision Making

Preparation Phase

Start Handling
Oxacyclohexadecen-2-one

Assess Work Area:
Is it well-ventilated?

IYes

A

Don Standard PPE:
- Safety Goggles
- Nitrile Gloves
- Lab Coat

vHandling Phase

Is there a risk of
dust generation?
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A

Add Respiratory Protection
(e.g., N95 Respirator)

No

A

Proceed with
Chemical Handling
T

T
1
Potential Ha{zard

Disposal & Spill Response

Accidental Spill Occurs

Follow Spill Protocol:

1. Evacuate & Ventilate
2. Contain Spill
3. Clean-up with PPE

Dispose of Waste
(Chemical & Contaminated PPE)
via Licensed Contractor

End of Process
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Caption: Workflow for handling Oxacyclohexadecen-2-one.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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